Cas no 890609-32-2 (5-(4-chlorophenoxy)methyl-N-(4-methoxyphenyl)furan-2-carboxamide)

• Product Name: 5-(4-chlorophenoxy)methyl-N-(4-methoxyphenyl)furan-2-carboxamide
• CAS No: 890609-32-2
• MF: C₁₉H₁₆ClNO₄
• MW: 357.787644386292
• CID: 5440385
• Update Time: 2025-07-23

5-(4-chlorophenoxy)methyl-N-(4-methoxyphenyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-[(4-chlorophenoxy)methyl]-N-(4-methoxyphenyl)furan-2-carboxamide
• 5-(4-chlorophenoxy)methyl-N-(4-methoxyphenyl)furan-2-carboxamide

• Inchi： 1S/C19H16ClNO4/c1-23-15-8-4-14(5-9-15)21-19(22)18-11-10-17(25-18)12-24-16-6-2-13(20)3-7-16/h2-11H,12H2,1H3,(H,21,22)
• InChI Key： XGDYEWHBQJWPDQ-UHFFFAOYSA-N
• SMILES： O1C(COC2=CC=C(Cl)C=C2)=CC=C1C(NC1=CC=C(OC)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-(4-chlorophenoxy)methyl-N-(4-methoxyphenyl)furan-2-carboxamide

Recent Advances in the Study of 5-(4-chlorophenoxy)methyl-N-(4-methoxyphenyl)furan-2-carboxamide (CAS: 890609-32-2)

In recent years, the compound 5-(4-chlorophenoxy)methyl-N-(4-methoxyphenyl)furan-2-carboxamide (CAS: 890609-32-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique furan-2-carboxamide scaffold, has been the subject of extensive research due to its potential therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in various disease models.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Recent findings suggest that 5-(4-chlorophenoxy)methyl-N-(4-methoxyphenyl)furan-2-carboxamide exhibits promising activity against certain enzyme targets, particularly those involved in inflammatory and proliferative diseases. Structural-activity relationship (SAR) studies have been conducted to identify the critical functional groups responsible for its bioactivity, with the 4-chlorophenoxy and 4-methoxyphenyl moieties playing pivotal roles.

In vitro and in vivo studies have demonstrated that this compound possesses notable anti-inflammatory and anti-proliferative effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 5-(4-chlorophenoxy)methyl-N-(4-methoxyphenyl)furan-2-carboxamide significantly inhibited the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as a therapeutic agent for inflammatory disorders. Additionally, preclinical models have shown that the compound can induce apoptosis in certain cancer cell lines, highlighting its potential in oncology research.

The pharmacokinetic profile of 5-(4-chlorophenoxy)methyl-N-(4-methoxyphenyl)furan-2-carboxamide has also been a focal point of recent research. Studies have indicated that the compound exhibits favorable absorption and distribution properties, although its metabolic stability and clearance rates require further optimization. Advanced formulation strategies, such as nanoparticle encapsulation, are being explored to enhance its bioavailability and reduce potential side effects.

Looking ahead, the development of 5-(4-chlorophenoxy)methyl-N-(4-methoxyphenyl)furan-2-carboxamide as a clinical candidate will depend on overcoming current challenges, including improving its selectivity and reducing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this promising compound into therapeutic applications. Future research directions may include combinatorial chemistry approaches to generate derivatives with enhanced efficacy and safety profiles.

In conclusion, 5-(4-chlorophenoxy)methyl-N-(4-methoxyphenyl)furan-2-carboxamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities and potential therapeutic applications underscore the importance of continued research in this area. As new data emerges, this compound may pave the way for innovative treatments in inflammation, oncology, and beyond.